Cas no 129604-24-6 (Benzonitrile, 3,4-bis(trifluoromethyl)-)
129604-24-6 structure
Product Name:Benzonitrile, 3,4-bis(trifluoromethyl)-
CAS No:129604-24-6
MF:C9H3F6N
MW:239.117243051529
CID:1224086
PubChem ID:14793271
Update Time:2025-04-20
Benzonitrile, 3,4-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3,4-bis(trifluoromethyl)-
- 3,4-bis(trifluoromethyl)benzonitrile
- 3,4-bistrifluoromethyl-benzonitrile
- SCHEMBL7569957
- 129604-24-6
- 3,4-Bistrifluoromethylbenzonitrile
-
- Inchi: 1S/C9H3F6N/c10-8(11,12)6-2-1-5(4-16)3-7(6)9(13,14)15/h1-3H
- InChI Key: HCDONZAXEMNERG-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C#N)C=CC=1C(F)(F)F)(F)F
Computed Properties
- Exact Mass: 239.01696807g/mol
- Monoisotopic Mass: 239.01696807g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 23.8Ų
Benzonitrile, 3,4-bis(trifluoromethyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
129604-24-6 (Benzonitrile, 3,4-bis(trifluoromethyl)-) Related Products
- 261952-04-9(3-Methyl-5-(trifluoromethyl)benzonitrile)
- 261952-06-1(4-Methyl-3-(trifluoromethyl)benzonitrile)
- 368-77-4(3-(Trifluoromethyl)benzonitrile)
- 25753-25-7(2,6-Bis(trifluoromethyl)benzonitrile)
- 1483-43-8(4-(Trifluoromethyl)isophthalonitrile)
- 27126-93-8(3,5-Bis(trifluoromethyl)benzonitrile)
- 51012-27-2(2,5-Bis(trifluoromethyl)benzonitrile)
- 455-18-5(4-(Trifluoromethyl)benzonitrile)
- 447-60-9(2-(Trifluoromethyl)benzonitrile)
- 177952-38-4(2,4-Bis(trifluoromethyl)benzonitrile)
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